Cas no 860789-22-6 (Ethyl 2-[4-(2,6-dimethylphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetate)

• Product Name: Ethyl 2-[4-(2,6-dimethylphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetate
• CAS No: 860789-22-6
• MF: C₁₅H₁₉N₃O₃
• MW: 289.329663515091
• CID: 5704511
• PubChem ID: 4252441
• Update Time: 2025-06-09

Ethyl 2-[4-(2,6-dimethylphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetate Chemical and Physical Properties

Names and Identifiers

• AKOS005084195
• CHEMBL1602256
• ethyl 2-[4-(2,6-dimethylphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetate
• ethyl 2-[4-(2,6-dimethylphenyl)-3-methyl-5-oxo-1,2,4-triazol-1-yl]acetate
• 860789-22-6
• ethyl2-[4-(2,6-dimethylphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetate
• 1W-0246
• HMS2730O09
• SMR000336507
• MLS000763882
• 1H-1,2,4-Triazole-1-acetic acid, 4-(2,6-dimethylphenyl)-4,5-dihydro-3-methyl-5-oxo-, ethyl ester
• Ethyl 2-[4-(2,6-dimethylphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetate

• Inchi： 1S/C15H19N3O3/c1-5-21-13(19)9-17-15(20)18(12(4)16-17)14-10(2)7-6-8-11(14)3/h6-8H,5,9H2,1-4H3
• InChI Key： QZSDGNQNBGTETF-UHFFFAOYSA-N
• SMILES： O=C1N(CC(=O)OCC)N=C(C)N1C1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 289.14264148g/mol
• Monoisotopic Mass: 289.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 382.5±52.0 °C(Predicted)
• pka: 3.17±0.20(Predicted)

Additional information on Ethyl 2-[4-(2,6-dimethylphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetate

Ethyl 2-[4-(2,6-Dimethylphenyl)-3-Methyl-5-Oxo-4,5-Dihydro-1H-1,2,4-Triazol-1-Yl]Acetate: A Comprehensive Overview

Ethyl 2-[4-(2,6-dimethylphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetate is a compound with the CAS registry number 860789-22-6. This compound belongs to the class of organic compounds known as triazoles, which are widely studied for their unique chemical properties and potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a triazole ring system substituted with specific groups that contribute to its reactivity and functionality.

The triazole ring in this compound is a five-membered aromatic heterocycle containing three nitrogen atoms. The substitution pattern on the triazole ring plays a crucial role in determining its chemical behavior. In this case, the triazole ring is substituted with a 2,6-dimethylphenyl group at position 4 and a methyl group at position 3. Additionally, the ring is partially hydrogenated at positions 4 and 5, creating a dihydro structure with an oxo group at position 5. This combination of substituents makes the compound highly versatile and potentially useful in various chemical reactions.

Recent studies have highlighted the importance of triazole-containing compounds in drug discovery and development. For instance, triazoles are often used as bioisosteres or scaffolds in medicinal chemistry due to their ability to mimic other heterocyclic structures while offering improved pharmacokinetic properties. Ethyl 2-[4-(2,6-dimethylphenyl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-Yl]acetate has been investigated for its potential as an intermediate in the synthesis of bioactive molecules. Its structure allows for further functionalization at the acetate ester group or the triazole ring itself, making it a valuable building block in organic synthesis.

In terms of synthesis, this compound can be prepared through various methods such as nucleophilic substitution or cyclization reactions. The choice of synthetic route depends on the availability of starting materials and the desired regioselectivity. For example, the formation of the triazole ring can be achieved via a Huisgen cycloaddition reaction between an azide and an alkyne under copper catalysis. This method has been widely used in click chemistry to construct complex molecules efficiently.

The physical properties of Ethyl 2-[4-(2,6-dimethylphenyl)-3-methyl-5-Oxo...